(2E)-3-(dimethylamino)-1-[4-(morpholin-4-yl)-3-nitrophenyl]prop-2-en-1-one

• IUPAC Name: (E)-3-(dimethylamino)-1-(4-morpholin-4-yl-3-nitrophenyl)prop-2-en-1-one
• InChI: InChI=1S/C15H19N3O4/c1-16(2)6-5-15(19)12-3-4-13(14(11-12)18(20)21)17-7-9-22-10-8-17/h3-6,11H,7-10H2,1-2H3/b6-5+
• InChI Key: SXDFWTGGJBRLLX-AATRIKPKSA-N
• Canonical SMILES: CN(C)C=CC(=O)C1=CC(=C(C=C1)N2CCOCC2)[N+](=O)[O-]
• Isomeric SMILES: CN(C)/C=C/C(=O)C1=CC(=C(C=C1)N2CCOCC2)[N+](=O)[O-]
• Molecular Formula: C15H19N3O4
• Molecular Weight: 305.33 g/mol

Description

(2E)-3-(Dimethylamino)-1-[4-(morpholin-4-yl)-3-nitrophenyl]prop-2-en-1-one, also known as DMAMNPO, is an organic compound that has found a variety of applications in scientific research, particularly in the fields of biochemistry and pharmacology. This compound is a colorless solid that is soluble in organic solvents and is used as a synthetic intermediate in the production of various other compounds. DMAMNPO has a wide range of biological activities and has been studied for its potential therapeutic applications.

Scientific Research Applications

Enhanced Stability of Carbocations

Research on carbocations related to the dimethylamino and morpholine groups has shown that certain structures can lead to extremely stable carbocations. For instance, carbocations incorporating azulene rings and dimethylamino groups have been characterized by high stability, which could be beneficial in synthetic organic chemistry for the development of novel organic compounds with unique properties (Ito et al., 1999).

Fluorescent Probes for Biomedical Research

Compounds incorporating dimethylamino, morpholine, and nitro groups have been developed as fluorescent probes. These probes can selectively detect hypoxia or nitroreductase activity in cells, indicating their potential for biomedical research, especially in imaging the hypoxic status of tumor cells (Feng et al., 2016).

Neurokinin-1 Receptor Antagonists

Compounds featuring morpholine groups have been identified as neurokinin-1 receptor antagonists, showing efficacy in pre-clinical tests for conditions such as emesis and depression. This suggests a potential application in developing treatments for these conditions (Harrison et al., 2001).

Synthetic Routes to Heterocyclic Compounds

Research into compounds with dimethylamino and morpholine components has contributed to the development of methods for synthesizing heterocyclic compounds, which are crucial in pharmaceutical chemistry for creating drugs with various therapeutic effects (Tolkunov et al., 1991).

Precursors in Drinking Water Treatment

Studies involving secondary amines, including dimethylamine and morpholine, have highlighted their role as precursors in the formation of nitrosamines in drinking water, pointing to their significance in environmental chemistry and water treatment research (Wang et al., 2011).